Cas no 77214-82-5 (Iron(III) p-toluenesulfonate)

• Product Name: Iron(III) p-toluenesulfonate
• CAS No: 77214-82-5
• MF: C₂₁H₂₁FeO₉S₃
• MW: 569.426044225693
• MDL: MFCD01766290
• CID: 59877
• PubChem ID: 173580
• Update Time: 2025-10-05

Iron(III) p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Iron(III) 4-methylbenzenesulfonate
• Iron(III) p-toluenesulfonate
• Benzenesulfonicacid, 4-methyl-, iron(3+) salt (9CI)
• Baytron C
• Baytron C-B 40
• Baytron C-B 40High Fe
• Baytron C-B 50
• Baytron C-E
• Ferric p-toluenesulfonate
• Ferrictosylate
• Iron tris(4-toluenesulfonate)
• Iron(3+) tosylate
• Iron(III) tris(toluenesulfonate)
• Tris(toluenesulfonate)iron(III)
• p-Toluenesulfonic acid ferric salt
• Benzenesulfonic acid, 4-methyl-, iron(3+) salt
• p-Tolyenesulfonic acid ferric salt
• Benzenesulfonic acid, 4-methyl-, iron(3+) salt (3:1)
• iron(3+); 4-methylbenzenesulfonate
• Iron (III) tris(4-methylbenzenesulfonate)
• Tris(tosyloxy) iron(III)
• C21H21FeO9S3
• iron (iii) p-toluenesulfonate
• ferric 4-methylbenzenesulfonate
• JOF 2822 5FL
• JOF 4443
• K
• AS-15972
• AKOS015840443
• 77214-82-5
• EC 420-960-8
• MFCD01766290
• SY047664
• DTXSID6072847
• FT-0603753
• F16469
• iron(3+);4-methylbenzenesulfonate
• A839006
• ferric 4-methylbenzenesulfonate;Iron(III) p-toluenesulfonate
• IRON(3+) TRITOSYLATE
• FYMCOOOLDFPFPN-UHFFFAOYSA-K

• MDL： MFCD01766290
• Inchi： 1S/3C7H8O3S.Fe/c3*1-6-2-4-7(5-3-6)11(8,9)10;/h3*2-5H,1H3,(H,8,9,10);/q;;;+3/p-3
• InChI Key： FYMCOOOLDFPFPN-UHFFFAOYSA-K
• SMILES： [Fe+3].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 568.97000
• Monoisotopic Mass: 568.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Red or orange solid powder
• Melting Point: 294-306°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 196.74000
• LogP: 5.93720
• Solubility: Soluble in water, ethanol, n-butanol, etc
• Vapor Pressure: No data available

Iron(III) p-toluenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 41
• Safety Instruction： S24; S26; S39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Iron(III) p-toluenesulfonate

Iron(III) p-toluenesulfonate (CAS No. 77214-82-5)

Iron(III) p-toluenesulfonate, also known as ferric p-toluenesulfonate, is a chemical compound with the CAS registry number 77214-82-5. This compound is a sulfonate salt of iron(III), specifically derived from p-toluenesulfonic acid. It is widely recognized in the field of chemistry for its unique properties and applications in various industries. The compound is notable for its stability, solubility, and reactivity, making it a valuable material in research and industrial settings.

The molecular structure of Iron(III) p-toluenesulfonate consists of a central iron atom in the +3 oxidation state, coordinated by four sulfonate groups derived from p-toluenesulfonic acid. This arrangement imparts the compound with a high degree of symmetry and stability. Recent studies have highlighted the potential of this compound in catalytic applications, particularly in the oxidation of organic substrates. For instance, researchers have demonstrated its effectiveness as a catalyst in the epoxidation of alkenes under mild conditions, showcasing its versatility in organic synthesis.

In terms of physical properties, Iron(III) p-toluenesulfonate is typically a bright yellow crystalline solid with a high melting point. Its solubility in polar solvents such as water and methanol is relatively high, which facilitates its use in solution-based reactions. The compound is also thermally stable up to 300°C, making it suitable for high-temperature applications. Recent advancements in materials science have explored the use of this compound as a precursor for the synthesis of iron-based nanoparticles, which hold promise for applications in magnetic storage and drug delivery systems.

The synthesis of Iron(III) p-toluenesulfonate involves the reaction of ferric chloride with p-toluenesulfonic acid in an aqueous medium, followed by isolation and purification. This process ensures the formation of a pure product with well-defined properties. The compound's ability to act as a Lewis acid has been leveraged in various catalytic cycles, including Friedel-Crafts alkylation and acylation reactions. Recent studies have further explored its role as a catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it has shown remarkable efficiency compared to traditional catalysts.

In environmental chemistry, Iron(III) p-toluenesulfonate has been investigated for its potential in water treatment applications. Its ability to precipitate heavy metals and remove organic pollutants from aqueous solutions makes it a promising candidate for remediation technologies. Researchers have reported successful removal of arsenic and lead ions from contaminated water using this compound as an adsorbent material. These findings underscore its importance in addressing environmental challenges through innovative chemical solutions.

The application of Iron(III) p-toluenesulfonate extends into the pharmaceutical industry as well. Its role as an intermediate in drug synthesis has been documented in several recent studies. For example, it has been used as a catalyst in the synthesis of bioactive compounds, including anti-inflammatory agents and anticancer drugs. The compound's ability to facilitate selective transformations under mild conditions makes it an attractive option for medicinal chemists seeking efficient synthetic routes.

In conclusion, Iron(III) p-toluenesulfonate (CAS No. 77214-82-5) is a multifaceted chemical compound with diverse applications across various fields. Its unique properties, including stability, reactivity, and solubility, make it an invaluable tool in research and industry. As demonstrated by recent advancements, this compound continues to find new uses in catalysis, materials science, environmental remediation, and pharmaceuticals. With ongoing research exploring its potential further, Iron(III) p-toluenesulfonate is poised to play an even more significant role in shaping future technological innovations.